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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to selecting and using commercial antibodies for the

detection of Forkhead Box M1 (FOXM1) protein by Western blotting. The information presented

is curated from manufacturer datasheets and peer-reviewed scientific literature to aid in the

successful and reproducible detection of FOXM1.

Introduction to FOXM1
Forkhead Box M1 (FOXM1) is a transcription factor that plays a critical role in cell cycle

progression, proliferation, and DNA damage response.[1][2] Its expression is tightly regulated,

peaking during the G2/M phase of the cell cycle.[1][2] Dysregulation of FOXM1 is frequently

observed in various human cancers, where it often correlates with tumor progression and poor

prognosis, making it an important target for cancer research and drug development. Accurate

and reliable detection of FOXM1 protein levels by Western blotting is crucial for these studies.

Recommended Commercial Antibodies for FOXM1
Western Blotting
The selection of a primary antibody is paramount for a successful Western blot. The following

table summarizes highly-cited and well-validated commercial antibodies for FOXM1 detection.
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Antibody
Name/Clo
ne

Manufact
urer

Catalog
Number

Host/Isot
ype

Clonality

Recomm
ended
Dilution
(WB)

Observed
MW (kDa)

FoxM1

(D12D5)

XP®

Rabbit

mAb

Cell

Signaling

Technology

5436
Rabbit /

IgG
Monoclonal 1:1000

~110-

125[1][3]

FOXM1

(G-5)

Mouse

mAb

Santa Cruz

Biotechnol

ogy

sc-376471
Mouse /

IgG2b
Monoclonal

1:100 -

1:1000[4]

~104-

122[4]

FOXM1

Polyclonal

Antibody

Proteintech
13147-1-

AP

Rabbit /

IgG
Polyclonal

1:500 -

1:2000
~110

Application Notes
Cell Signaling Technology FoxM1 (D12D5) XP® Rabbit mAb (#5436): This monoclonal

antibody is highly cited and is known for its specificity in detecting endogenous levels of total

FOXM1.[1] The manufacturer has validated this antibody for Western blotting, and it is

predicted to recognize all three isoforms of FOXM1 (FOXM1a, FOXM1b, and FOXM1c).[1]

For optimal results, the manufacturer recommends overnight incubation at 4°C in a blocking

buffer containing 5% w/v BSA in TBS with 0.1% Tween® 20.[5]

Santa Cruz Biotechnology FOXM1 (G-5) Mouse mAb (sc-376471): This monoclonal antibody

is also widely used and is recommended for the detection of all isoforms of FOXM1 from

human, mouse, and rat origins.[4][6] The manufacturer suggests a starting dilution of 1:100

for Western blotting.[4] It is important to note that the observed molecular weight can vary

depending on the cell type and post-translational modifications.[4]

Proteintech FOXM1 Polyclonal Antibody (13147-1-AP): This polyclonal antibody is a good

alternative and has been validated in human and mouse samples. Being a polyclonal
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antibody, it recognizes multiple epitopes on the FOXM1 protein, which can sometimes lead

to a stronger signal. The recommended starting dilution for Western blotting is between

1:500 and 1:2000.

Validation is Critical: Regardless of the antibody chosen, it is highly recommended to perform

in-house validation. This should include the use of positive and negative controls. Positive

controls can be cell lines known to express high levels of FOXM1 (e.g., HeLa, actively dividing

cells) or cells overexpressing FOXM1. As a negative control, cells with known low or absent

FOXM1 expression or, ideally, cells treated with siRNA targeting FOXM1 should be used to

confirm antibody specificity.[7][8][9]

Experimental Workflow for Antibody Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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